N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine

• IUPAC Name: N,N-diethyl-5-(2-fluorophenoxy)pentan-1-amine
• InChI: InChI=1S/C15H24FNO/c1-3-17(4-2)12-8-5-9-13-18-15-11-7-6-10-14(15)16/h6-7,10-11H,3-5,8-9,12-13H2,1-2H3
• InChI Key: DVCJXMGJKRQPKI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCCOC1=CC=CC=C1F
• Molecular Formula: C15H24FNO
• Molecular Weight: 253.36 g/mol

Description

N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine, also known as F-Phenibut, is a derivative of the neurotransmitter γ-aminobutyric acid (GABA) that is widely used in scientific research. It was first synthesized in the 1960s and has since been studied for its potential therapeutic applications in treating anxiety, depression, and other neurological disorders.

Mechanism of Action

N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine works by binding to GABA receptors in the brain, which are responsible for inhibiting the activity of neurons. This leads to a reduction in anxiety and stress levels, as well as an increase in feelings of relaxation and well-being.
Biochemical and Physiological Effects:
N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine has been shown to have a number of biochemical and physiological effects, including increased dopamine and serotonin levels in the brain, improved cognitive function, and reduced anxiety and stress levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine in lab experiments is its ability to selectively target GABA receptors in the brain, which makes it a useful tool for studying the role of these receptors in various neurological disorders. However, one limitation of N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine is that it can have a number of side effects, including dizziness, nausea, and fatigue, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine, including further studies on its potential therapeutic applications in treating anxiety, depression, and other neurological disorders. Additionally, more research is needed to better understand the mechanism of action of N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine and its effects on various neurotransmitters in the brain. Finally, there is a need for more studies on the safety and potential side effects of N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine, particularly in long-term use.

Synthesis Methods

The synthesis of N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine involves the reaction of 2-fluorophenol with diethylamine in the presence of a base catalyst such as sodium hydroxide. The resulting product is then subjected to further reactions to produce the final compound.

Scientific Research Applications

N,N-diethyl-5-(2-fluorophenoxy)-1-pentanamine has been extensively studied for its potential therapeutic applications in treating anxiety, depression, and other neurological disorders. It has also been studied for its effects on cognitive function, memory, and learning.